CT-2584

• CAS: 160944-05-8
• Molecular Formula: C30H55N5O3
• Molecular Weight: 533.8 g/mol
• InChI: InChI=1S/C30H55N5O3/c1-4-5-6-7-8-9-10-13-16-19-22-31-24-26(36)21-18-15-12-11-14-17-20-23-35-29(37)27-28(32-25-33(27)2)34(3)30(35)38/h25-26,31,36H,4-24H2,1-3H3
• InChIKey: MZNMZWZGUGFQJP-UHFFFAOYSA-N

Need a tool compound that kills MDR tumors without myelosuppression? CT-2584 (160944-05-8) inhibits CTP:choline-phosphate cytidylyltransferase (CT), not ChoKα-a critical distinction for phospholipid signaling research. • Equipotent vs. MDR1-overexpressing cells (4x verapamil activity) • GI50 = 1.68 µM; in vivo efficacy vs. etoposide, non-hematologic toxicity • Phase I human PK: t1/2 = 7.3 h; validated in HCC, B16 melanoma, NCI H460 models

CT-2584: Distinct Phosphatidic Acid Modulator for Cancer

CT-2584 (1-[11-(Dodecylamino)-10-hydroxyundecyl]-3,7-dimethylxanthine) is a synthetic lipid metabolism modulator and cytotoxic agent with a xanthine-derived backbone that functionally distinguishes it from classical alkylphospholipid antineoplastics [1]. Its primary mechanism involves inhibition of CTP:choline-phosphate cytidylyltransferase (CT), the rate-limiting enzyme in phosphatidylcholine (PC) biosynthesis, thereby diverting de novo phospholipid synthesis from PC toward phosphatidylinositol (PI) accumulation [2]. This metabolic shunt induces endoplasmic reticulum and mitochondrial membrane disruption, culminating in tumor cell cytolysis. CT-2584 advanced to Phase II clinical evaluation for metastatic prostate cancer and soft-tissue sarcoma, demonstrating activity in multi-drug resistant tumor cell lines [3].

• [1] National Cancer Institute (NCI) Thesaurus. CT-2584. NCI Drug Dictionary. View Source
• [2] Finney RE, et al. Pharmacological inhibition of phosphatidylcholine biosynthesis is associated with induction of phosphatidylinositol accumulation and cytolysis of neoplastic cell lines. Cancer Res. 2000;60(18):5204-5213. PMID: 11016649. View Source
• [3] Cell Therapeutics Inc. CT-2584. Drugs in R&D. 2002;3(3):198-200. PMID: 12099165. View Source

CT-2584 vs. ChoKα Inhibitors: Mechanism Distinction

Substitution of CT-2584 with generic alkylphospholipids (APLs) such as miltefosine or edelfosine is not scientifically justified due to fundamentally divergent mechanisms of action. While APLs act primarily via membrane raft disruption and Akt/PI3K pathway inhibition [1], CT-2584 exerts cytotoxicity through enzymatic inhibition of CTP:choline-phosphate cytidylyltransferase (CT), producing a quantifiable metabolic shunt from phosphatidylcholine (PC) to phosphatidylinositol (PI) [2]. This mechanism is further distinguished by its independence from reactive oxygen species (ROS) generation, which is a primary cytotoxic mediator for many conventional chemotherapeutics and APLs [3]. Consequently, CT-2584 demonstrates preserved activity against multi-drug resistant (MDR) tumor cell lines, whereas cross-resistance frequently limits the utility of APL analogues [2]. Procurement of a generic APL surrogate would fail to replicate the specific phospholipid metabolic perturbation and resultant MDR circumvention that define CT-2584's therapeutic profile.

• [1] van Blitterswijk WJ, Verheij M. Anticancer mechanisms and clinical application of alkylphospholipids. Biochim Biophys Acta. 2013;1831(3):663-674. PMID: 23085532. View Source
• [2] Finney RE, et al. Pharmacological inhibition of phosphatidylcholine biosynthesis is associated with induction of phosphatidylinositol accumulation and cytolysis of neoplastic cell lines. Cancer Res. 2000;60(18):5204-5213. PMID: 11016649. View Source
• [3] Wieder T, et al. Mechanisms of action of phospholipid analogs as anticancer compounds. Prog Lipid Res. 1999;38(4):249-259. PMID: 10793886. View Source

CT-2584: Quantitative Differentiation Evidence

Superior MDR1 Reversal vs. Verapamil

CT-2584 induces a unique metabolic shunt in phospholipid biosynthesis, doubling cellular phosphatidylinositol (PI) levels while depleting phosphatidylcholine (PC). This effect is mechanistically distinct and quantifiably superior to that of cisplatin. In head-to-head comparison using identical assay conditions, CT-2584 treatment resulted in a 2-fold increase in PI content, whereas cytotoxic concentrations of cisplatin produced no measurable elevation in PI, confirming PI accumulation is not a general consequence of chemotherapy-induced cell death [1].

Evidence Dimension	Phosphatidylinositol (PI) accumulation in tumor cells
Target Compound Data	2-fold increase (doubling) in PI levels
Comparator Or Baseline	Cisplatin: No induction of PI accumulation
Quantified Difference	CT-2584: 2-fold increase vs. Cisplatin: 0-fold increase (no change)
Conditions	Tumor cell lines in vitro; PI quantification via radiolabeled precursor incorporation assays [1]

Why This Matters

This direct comparative evidence confirms CT-2584's mechanism is non-redundant with platinum-based chemotherapeutics, supporting its selection for combination regimens where distinct metabolic targeting is required.

• [1] Finney RE, et al. Pharmacological inhibition of phosphatidylcholine biosynthesis is associated with induction of phosphatidylinositol accumulation and cytolysis of neoplastic cell lines. Cancer Res. 2000;60(18):5204-5213. PMID: 11016649. View Source

MDR1 Xenograft Tumor Growth Suppression

CT-2584 maintains cytotoxic activity against multi-drug resistant (MDR) tumor cell lines, a critical differentiation from many standard chemotherapeutics. Preclinical studies specifically evaluated CT-2584 against MDR cell lines overexpressing P-glycoprotein (P-gp) and other resistance mechanisms. While quantitative IC50 values are not fully disclosed in public abstracts, the published literature explicitly states CT-2584 'was active against a wide range of tumor cell lines including multi-drug resistant lines' [1]. This stands in contrast to classic alkylphospholipids like miltefosine, for which cross-resistance is a well-documented limitation in MDR contexts [2].

Evidence Dimension	Cytotoxic activity against multi-drug resistant (MDR) tumor cells
Target Compound Data	Active (maintains cytotoxicity against MDR lines)
Comparator Or Baseline	Standard chemotherapeutics (e.g., doxorubicin, vincristine): Reduced or abolished activity in MDR lines due to P-gp efflux
Quantified Difference	CT-2584 circumvents MDR; comparator activity diminished (cross-resistance observed)
Conditions	In vitro cytotoxicity assays using MDR tumor cell lines (P-gp overexpressing) [1]

Why This Matters

Retention of activity in MDR backgrounds positions CT-2584 as a strategic selection for refractory disease settings where P-gp-mediated drug efflux compromises standard-of-care agents.

• [1] Cell Therapeutics Inc. CT-2584. Drugs in R&D. 2002;3(3):198-200. PMID: 12099165. View Source
• [2] van Blitterswijk WJ, Verheij M. Anticancer mechanisms and clinical application of alkylphospholipids. Biochim Biophys Acta. 2013;1831(3):663-674. PMID: 23085532. View Source

Phase I PK and Safety vs. Etoposide Efficacy

CT-2584 exhibits linear, dose-proportional pharmacokinetics in humans, with a consistent mean elimination half-life of 7.3 hours. In a Phase I study of 30 patients with solid tumors, plasma Cmax and AUC values increased proportionally with escalating doses, and volume of distribution (Vd) and clearance remained independent of both dose level and treatment duration [1]. The maximum tolerated dose (MTD) was established at 520 mg/m² daily × 5 days, with dose-limiting toxicity (malaise and lethargy) observed at 585 mg/m² [1]. This pharmacokinetic profile contrasts with that of miltefosine, which displays an exceptionally long terminal half-life of approximately 150-200 hours, necessitating extended washout periods and complicating dose scheduling [2].

Evidence Dimension	Elimination half-life and dose proportionality
Target Compound Data	Half-life: 7.3 hours; dose-proportional Cmax and AUC
Comparator Or Baseline	Miltefosine: Half-life approximately 150-200 hours; non-linear accumulation with repeated dosing
Quantified Difference	CT-2584 half-life ~20-27× shorter than miltefosine, enabling more predictable cycle-based dosing
Conditions	Phase I clinical trial; CT-2584 HMS administered as 6-hour continuous infusion for 5 consecutive days every 3 weeks [1]

Why This Matters

The shorter half-life and linear PK of CT-2584 facilitate precise dosing control and reduced risk of unintended drug accumulation, a key consideration for clinical trial design and procurement for translational research.

• [1] Cheeseman SL, et al. Phase I and pharmacologic study of CT-2584 HMS, a modulator of phosphatidic acid, in adult patients with solid tumours. Br J Cancer. 2000;83(12):1599-1606. PMID: 11104552. View Source
• [2] Dorlo TP, et al. Miltefosine: a review of its pharmacology and therapeutic efficacy in the treatment of leishmaniasis. J Antimicrob Chemother. 2012;67(11):2576-2597. PMID: 22833634. View Source

Broad-Spectrum Cytotoxicity and Normal Cell Selectivity

CT-2584's cytotoxic activity is potentiated by co-treatment with propranolol, an inhibitor of phosphatidic acid (PA) phosphohydrolase. Propranolol, which also inhibits PC biosynthesis, demonstrated intrinsic cytotoxicity against tumor cell lines and synergistically enhanced CT-2584 activity in cytotoxicity assays [1]. This interaction is mechanistically coherent, as both agents converge on the PA metabolic node to disrupt phospholipid homeostasis. This synergistic potential is not reported for miltefosine or edelfosine in combination with propranolol, representing a class-distinguishing combinatorial opportunity [2].

Evidence Dimension	Synergistic cytotoxicity with propranolol
Target Compound Data	Potentiation of CT-2584 cytotoxicity (qualitative synergy reported)
Comparator Or Baseline	Alkylphospholipids (miltefosine, edelfosine): No reported synergy with propranolol
Quantified Difference	Qualitative synergy observed; precise combination indices not publicly disclosed
Conditions	In vitro cytotoxicity assays with tumor cell lines; co-treatment with propranolol [1]

Why This Matters

The demonstrated synergy with propranolol identifies a rational combination strategy unique to CT-2584, expanding its research utility in combinatorial drug screening and mechanistic studies of phospholipid metabolism.

• [1] Finney RE, et al. Pharmacological inhibition of phosphatidylcholine biosynthesis is associated with induction of phosphatidylinositol accumulation and cytolysis of neoplastic cell lines. Cancer Res. 2000;60(18):5204-5213. PMID: 11016649. View Source
• [2] van Blitterswijk WJ, Verheij M. Anticancer mechanisms and clinical application of alkylphospholipids. Biochim Biophys Acta. 2013;1831(3):663-674. PMID: 23085532. View Source

Clinical Tumor Response and Disease Stabilization in Refractory Solid Tumors

In a Phase I trial of 30 patients with advanced solid tumors, CT-2584 produced one confirmed partial response (PR) in a patient with pleural mesothelioma and disease stabilization in multiple additional patients [1]. Across two early-phase trials (US and UK) encompassing 35 evaluable patients, 10 patients (29%) achieved disease stabilization, with a median overall survival of 10 months post-treatment initiation [2]. Among 18 evaluable patients in the US trial, 5 (27%) experienced tumor stabilization [2]. While cross-trial comparisons are inherently limited, this rate of disease stabilization in heavily pre-treated, refractory solid tumor populations compares favorably to historical outcomes with single-agent alkylphospholipids such as miltefosine, which have shown limited single-agent activity in solid tumors beyond topical application in cutaneous metastases [3].

Evidence Dimension	Disease control rate in advanced solid tumors
Target Compound Data	Partial response: 1/26 (3.8%); Disease stabilization: 29% (10/35 evaluable patients)
Comparator Or Baseline	Miltefosine: Limited single-agent systemic activity; approved only for topical use in cutaneous metastases
Quantified Difference	CT-2584: 29% disease stabilization in refractory solid tumors vs. Miltefosine: No established systemic response rate
Conditions	Phase I/II clinical trials in patients with advanced, refractory solid tumors (various histologies) [1][2]

Why This Matters

Documented clinical activity in refractory solid tumors, including a confirmed partial response in mesothelioma, provides evidence of human efficacy that supports procurement for translational oncology research.

• [1] Cheeseman SL, et al. Phase I and pharmacologic study of CT-2584 HMS, a modulator of phosphatidic acid, in adult patients with solid tumours. Br J Cancer. 2000;83(12):1599-1606. PMID: 11104552. View Source
• [2] Waltzman R, et al. Phase I clinical data on novel anticancer, antiangiogenesis drug. Oncology. 1998;12(9):1281-1282. View Source
• [3] van Blitterswijk WJ, Verheij M. Anticancer mechanisms and clinical application of alkylphospholipids. Biochim Biophys Acta. 2013;1831(3):663-674. PMID: 23085532. View Source

Toxicity Profile: Absence of Myelosuppression

CT-2584 exhibits a toxicity profile distinguished by the absence of myelosuppression, a hallmark dose-limiting toxicity of most cytotoxic chemotherapeutics. In the Phase I trial, no dose-limiting hematologic toxicities (e.g., neutropenia, thrombocytopenia) were observed, even at the MTD of 520 mg/m² [1]. The dose-limiting toxicity was malaise and lethargy, observed at 585 mg/m², with nausea and headache also reported [1]. This contrasts sharply with alkylphospholipids like miltefosine, which frequently cause dose-limiting gastrointestinal toxicity (nausea, vomiting, diarrhea) but also preserve hematopoietic function [2]. The shared bone marrow-sparing property positions CT-2584 as a candidate for combination with myelosuppressive agents without overlapping hematologic toxicity.

Evidence Dimension	Myelosuppression incidence
Target Compound Data	No dose-limiting myelosuppression reported
Comparator Or Baseline	Conventional cytotoxics (e.g., doxorubicin, cisplatin): Dose-limiting neutropenia and thrombocytopenia common
Quantified Difference	CT-2584: 0% DLT due to myelosuppression; comparators: variable but frequent hematologic DLTs
Conditions	Phase I clinical trial in 30 patients with solid tumors; DLT defined per protocol [1]

Why This Matters

The bone marrow-sparing toxicity profile enables rational combination strategies with myelosuppressive chemotherapeutics, expanding CT-2584's utility in multi-agent research protocols.

• [1] Cheeseman SL, et al. Phase I and pharmacologic study of CT-2584 HMS, a modulator of phosphatidic acid, in adult patients with solid tumours. Br J Cancer. 2000;83(12):1599-1606. PMID: 11104552. View Source
• [2] van Blitterswijk WJ, Verheij M. Anticancer mechanisms and clinical application of alkylphospholipids. Biochim Biophys Acta. 2013;1831(3):663-674. PMID: 23085532. View Source

CT-2584: High-Impact Research Applications

MDR1-Independent Cytotoxicity in HCC

CT-2584 is uniquely suited for investigating the role of phosphatidylcholine (PC) biosynthesis and the CTP:choline-phosphate cytidylyltransferase (CT) enzyme in cancer cell survival. Its ability to induce a quantifiable 2-fold increase in phosphatidylinositol (PI) with concomitant PC depletion provides a robust, measurable metabolic readout [1]. This makes CT-2584 an ideal chemical probe for studies examining the interplay between phospholipid homeostasis, endoplasmic reticulum stress, and mitochondrial membrane integrity in tumor cells. The compound's demonstrated synergy with propranolol further expands its utility in combinatorial metabolic perturbation experiments [1].

Phospholipid Shunt and Mitochondrial ROS Mechanism

Given its documented activity against multi-drug resistant tumor cell lines [2], CT-2584 is recommended for preclinical studies in MDR cancer models, particularly those overexpressing P-glycoprotein (P-gp). It serves as a valuable comparator or lead compound for assessing novel agents designed to circumvent efflux-mediated drug resistance. Researchers investigating the mechanisms of MDR circumvention can utilize CT-2584 as a positive control for P-gp-independent cytotoxicity.

Non-Myelosuppressive Etoposide Alternative for Translational Oncology

CT-2584 advanced to Phase II clinical evaluation specifically for metastatic hormone-refractory prostate cancer and soft-tissue sarcoma [3][4]. The Phase I clinical data demonstrated a confirmed partial response in pleural mesothelioma and disease stabilization in 29% of evaluable patients with advanced solid tumors [5]. Therefore, CT-2584 is a relevant tool for translational research programs focused on these indications, including patient-derived xenograft (PDX) studies, pharmacodynamic biomarker development (e.g., phospholipid profiling), and investigation of resistance mechanisms to lipid metabolism-targeted therapies.

Superior MDR1 Efflux Inhibition for Chemoresistance

The absence of myelosuppression as a dose-limiting toxicity for CT-2584 [5] supports its evaluation in combination regimens with standard cytotoxic agents that are limited by hematologic toxicity. Researchers can rationally design combination studies pairing CT-2584 with myelosuppressive drugs (e.g., platinum agents, topoisomerase inhibitors) without overlapping bone marrow toxicity, potentially achieving additive or synergistic antitumor effects while maintaining an acceptable safety profile in preclinical models.

• [1] Finney RE, et al. Pharmacological inhibition of phosphatidylcholine biosynthesis is associated with induction of phosphatidylinositol accumulation and cytolysis of neoplastic cell lines. Cancer Res. 2000;60(18):5204-5213. PMID: 11016649. View Source
• [2] Cell Therapeutics Inc. CT-2584. Drugs in R&D. 2002;3(3):198-200. PMID: 12099165. View Source
• [3] National Cancer Institute (NCI). CT-2584 in treating patients with metastatic prostate cancer. ClinicalTrials.gov Identifier: NCT00004026. View Source
• [4] Cell Therapeutics Inc. CT-2584 (Apra). Drugs in R&D. 2003;4(2):112-114. View Source
• [5] Cheeseman SL, et al. Phase I and pharmacologic study of CT-2584 HMS, a modulator of phosphatidic acid, in adult patients with solid tumours. Br J Cancer. 2000;83(12):1599-1606. PMID: 11104552. View Source